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Compound of Interest

Compound Name: R-6890

Cat. No.: B15620711

This document provides essential safety and operational guidance for handling R-6890 (also
known as Spirochlorphine), a potent synthetic opioid analgesic intended for research and
forensic applications.[1][2] Due to its pharmacological properties, personnel must adhere to
strict safety protocols to mitigate risks of exposure and ensure proper disposal.

Hazard Identification and Safety Precautions

R-6890 is a potent opioid analgesic that acts as a nociceptin and mu-opioid receptor agonist.[1]
While one Safety Data Sheet (SDS) classifies it as a hon-hazardous substance, its potent
pharmacological effects, including the risk of respiratory depression at high doses, necessitate
handling it as a hazardous compound.[3][4] The primary routes of occupational exposure are
inhalation of aerosolized powder and dermal contact.[5][6]

Table 1: Hazard Summary for R-6890

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15620711?utm_src=pdf-interest
https://www.benchchem.com/product/b15620711?utm_src=pdf-body
https://en.wikipedia.org/wiki/R6890
https://www.caymanchem.com/product/39967/r-6890
https://www.benchchem.com/product/b15620711?utm_src=pdf-body
https://en.wikipedia.org/wiki/R6890
https://file.medchemexpress.com/batch_PDF/HY-168366/R-6890-SDS-MedChemExpress.pdf
https://chemicalns.com/product/spirochlorphine
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs
https://www.ojp.gov/pdffiles1/nij/nlectc/251226.pdf
https://www.benchchem.com/product/b15620711?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Profile

Chemical Name

Description

8-[1-(4-chlorophenyl)ethyl]-1-phenyl-1,3,8-
triazaspiro[4.5]decan-4-one[7]

Synonyms

R6890, Spirochlorphine[1][7]

CAS Number

3222-88-6[3]

Molecular Formula

C21H24CINsOJ3]

Primary Hazards

Potent opioid effects, potential for respiratory
depression.[4] Primary exposure risk via

inhalation of airborne particles.[6]

| Potential Symptoms | High doses may cause
delirium.[4] |

Table 2: First Aid Measures

respiratory depression, vomiting, itching, and

Exposure Route

Eye Contact

First Aid Procedure

Immediately flush eyes with large
amounts of water, removing contact
lenses if present. Seek prompt medical
attention.[3]

Skin Contact

Thoroughly rinse the affected skin area with
water. Remove contaminated clothing and seek

medical attention.[3]

Inhalation

Move the individual to fresh air immediately. If
breathing is difficult, administer cardiopulmonary
resuscitation (CPR) but avoid mouth-to-mouth

resuscitation.[3]

| Ingestion | Wash out the mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[3] |
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to create a barrier between the researcher and the

hazardous substance.[5] The following table outlines the recommended PPE for handling R-

6890.

Table 3: Recommended Personal Protective Equipment (PPE)

Task Hand EyelFace Respiratory Body
as
Protection Protection Protection Protection
N100/P100 .
) Impervious,
disposable .
Safety goggles . disposable
. _ . . . respirator or a
Handling Solids  Double nitrile with side- . gown or
. Powered Air- .
(Powder) gloves shields and . coverall with
. Purifying
face shield ] sleeve
Respirator
covers|[3][8]
(PAPR)[8]
Work within a ]
-~ ] Impervious lab
] . certified chemical
Preparing Double nitrile Safety goggles coat or
] T ] fume hood or ]
Solutions gloves with side-shields ] disposable
Class Il Biosafety
gown[3]

Cabinet

| General Lab Work | Nitrile gloves | Safety goggles with side-shields | Not required if solutions

are handled in closed containers | Lab coat |

Operational and Disposal Plans

Safe Handling and Storage Workflow

All procedures involving R-6890 powder should be performed in a designated area, within a

ventilated enclosure such as a chemical fume hood or a Class Il Biosafety Cabinet, to minimize

inhalation risk.[5]
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Preparation

Don Appropriate PPE
(Table 3)

:

Prepare Ventilated Enclosure
(Fume Hood / BSC)

Handling
y

Receive Compound

i

Weigh Powder
(Use contained methods)

'

Prepare Solution

i

Store Compound
(See Table 4)

Cleanup
v

Decontaminate Surfaces
(e.g., with alcohol)

'

Segregate & Dispose Waste
(See Disposal Plan)

Click to download full resolution via product page

Caption: Workflow for the safe handling of R-6890.
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Table 4: Storage Conditions

Form Temperature Duration

Powder -20°C 3 years
4°C 2 years

In Solvent -80°C 6 months
-20°C 1 month

Data sourced from MedChemExpress SDS.[3]
Disposal Plan

Waste generated from handling R-6890, including contaminated PPE, empty containers, and
unused material, must be treated as hazardous chemical waste.[9] Disposal procedures must
comply with all federal, state, and local regulations for hazardous and potentially controlled
substances.[10]

Step-by-Step Disposal Guidance:
e Segregation: Do not mix R-6890 waste with non-hazardous laboratory trash.[9][10]

o Labeling: Collect all waste in designated, sealed, and clearly labeled containers. The label
should read "Hazardous Waste - R-6890" and include appropriate hazard symbols.[10]

e Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department.
They will provide specific instructions and coordinate with certified disposal vendors.[10]

» Professional Disposal: The primary method for disposal is through a DEA-registered reverse
distributor or a licensed hazardous waste management company.[10][11] On-site destruction
is highly regulated and not recommended.[10]
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Waste Generated
(R-6890 or Contaminated Material)

Is waste mixed with
non-hazardous trash?

STOP!

Segregate waste immediately.
Treat entire mixture as hazardous.

Collect in a designated,
sealed, and labeled container.

l

Contact Institutional
EHS Office for Guidance

:

Arrange pickup by certified
hazardous waste vendor or
DEA-registered reverse distributor

Compliant Disposal

Click to download full resolution via product page

Caption: Decision tree for the compliant disposal of R-6890 waste.
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Mechanism of Action and Experimental Data
Signaling Pathway
R-6890 is an agonist for the nociceptin receptor (NOP) and the mu-opioid receptor (MOR).[1]

Both are G-protein-coupled receptors (GPCRSs) that, upon activation, initiate an intracellular
signaling cascade leading to an inhibitory effect on the neuron.[12]

Intracellular

Effector Modulation

Extracellular Cell Membrane Inhibit Ca2* channels

dissociates GBy | Activate K* channels |- —
GECEERN | L | Opioid Receptor | | activates | | G-Protein Neuronal Inhibition
Agonist (GPCR) (aBy) dissociates B (Reduced Neurotransmitter Release)

- Inhibit
EeuP "] Adenylyl Cyclase

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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